Cas no 140440-46-6 (6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-)
![6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- structure](https://www.kuujia.com/scimg/cas/140440-46-6x300.png)
140440-46-6 structure
Product Name:6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-
CAS No:140440-46-6
Molecular Formula:C12H15N5O3
Molecular Weight:277.2792
CID:154166
PubChem ID:135538748
6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- Properties
Names and Identifiers
-
- 6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-
- 2-amino-9-[(1S,4R,5S)-4,5-bis(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purin-6-one
- 2-amino-9-[(1S,4R,5S)-4,5-bis(hydroxymethyl)cyclopent-2-en-1-yl]-1H-purin-6-one
- (+-)-9-[4'.beta.,5'.alpha.-Bis(hydroxymethyl)cyclopent-2'-en-1'.beta.-yl]-guanine
- 140440-46-6
- (+-)-9-(4'beta,5'alpha-Bis(hydroxymethyl)cyclopent-2'-en-1'beta-yl)-guanine
- DTXSID70161394
-
- InChIKey: MQVGMNRAORLGHR-FXQIFTODSA-N
- Inchi: InChI=1S/C12H15N5O3/c13-12-15-10-9(11(20)16-12)14-5-17(10)8-2-1-6(3-18)7(8)4-19/h1-2,5-8,18-19H,3-4H2,(H3,13,15,16,20)/t6-,7-,8-/m0/s1
- SMILES: OC[C@@H]1C=C[C@H](N2C=NC3C(N=C(NC2=3)N)=O)[C@H]1CO
Computed Properties
- Exact Mass: 277.11765
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 3
- Monoisotopic Mass: 277.11748936g/mol
- Heavy Atom Count: 20
- Complexity: 466
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.4
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 125.76
6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- Related Literature
-
Hanmei Fu,Chunli Jiang,Chunhua Luo,Hechun Lin CrystEngComm, 2022,24, 6910-6916
-
Yang Ji,Zhengyuan Xin,Yingbo Shi,Haibing He Org. Chem. Front., 2020,7, 109-112
-
Changkai Yin,Ziyang Lou,Haiping Yuan,Nanwen Zhu RSC Adv., 2016,6, 85870-85876
-
Thomas Baikie,Emma L. Dixon,John F. Rooms,Nigel A. Young,M. Grazia Francesconi Chem. Commun., 2003, 1580-1581
-
Hui Li,Zhong Lu,Gang Cheng,Kaifeng Rong,Fengxi Chen,Rong Chen RSC Adv., 2015,5, 5059-5067
-
Xiuqing Shen,Pan Wu,Christian G. Schäfer,Jia Guo,Changchun Wang Nanoscale, 2019,11, 1253-1261
-
8. Contents
-
Andrew C. Hatch,Tathagata Ray,Kelly Lintecum,Cody Youngbull Lab Chip, 2014,14, 562-568
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/

SHANGHAI TAUTO BIOTECH CO., LTD.
Gold Member
CN Supplier
Bulk
https://en.tautochem.com/

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
http://www.chongdachem.com

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/
